![molecular formula C9H18N2O B2521960 3-(Tert-butylamino)-1-methylpyrrolidin-2-one CAS No. 2097864-53-2](/img/structure/B2521960.png)
3-(Tert-butylamino)-1-methylpyrrolidin-2-one
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Overview
Description
3-(Tert-butylamino)-1-methylpyrrolidin-2-one, also known as TAP or TAP-2, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TAP is a cyclic amide that is commonly used as a reagent in organic synthesis, and it has also been studied for its potential use in drug discovery and development.
Scientific Research Applications
Catalytic and Synthetic Chemistry Applications
- The compound has been explored in the context of catalytic alkylation of aryl Grignard reagents using iron(III) amine-bis(phenolate) complexes, demonstrating its potential as a catalyst or catalyst component in organic synthesis processes (Qian, Dawe, & Kozak, 2011).
- Research has also delved into the palladium-catalyzed three-component reactions involving compounds like 3-(Tert-butylamino)-1-methylpyrrolidin-2-one, showcasing its versatility in the synthesis of complex organic molecules (Qiu, Wang, & Zhu, 2017).
Material Science and Nanotechnology
- Investigations into the molecular and solid-state structure of derivatives of this compound have contributed to the understanding of intermolecular interactions and molecular packing, which are crucial for designing materials with specific properties (Tomaščiková et al., 2008).
Green Chemistry and Sustainable Processes
- The compound has been utilized in CeO2-catalyzed reactions for the synthesis of dialkylureas from CO2 and amines, highlighting its role in developing environmentally friendly chemical processes (Tamura, Ito, Nakagawa, & Tomishige, 2016).
Bioorganic and Medicinal Chemistry
- In the realm of bioorganic chemistry, derivatives of this compound have been synthesized and characterized, contributing to the development of new molecules with potential biological activity (Gasser, Belousoff, Bond, & Spiccia, 2006).
Mechanism of Action
Target of Action
Compounds with a tert-butylamino group often interact with adrenergic receptors . These receptors are proteins that respond to neurotransmitters like adrenaline and noradrenaline, playing a crucial role in the nervous system’s response to stress and excitement.
Mode of Action
The interaction between the compound and its target typically involves the formation of non-covalent bonds, such as hydrogen bonds and van der Waals forces. This binding can cause a conformational change in the receptor, triggering a cascade of intracellular events .
Biochemical Pathways
The activation of adrenergic receptors often leads to the stimulation of adenylate cyclase, an enzyme that converts ATP to cyclic AMP. This molecule acts as a second messenger, initiating various cellular responses .
Pharmacokinetics
They may be metabolized by enzymes in the liver and excreted in the urine .
Action Environment
Environmental factors such as temperature, light intensity, and soil moisture can influence the activity of chemical compounds . For instance, higher temperatures and light intensities can increase the absorption and translocation of certain compounds .
Biochemical Analysis
Biochemical Properties
Its structural similarity to other tert-butylamino compounds suggests it may interact with enzymes, proteins, and other biomolecules
Cellular Effects
It is hypothesized that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is speculated that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Dosage Effects in Animal Models
The effects of 3-(Tert-butylamino)-1-methylpyrrolidin-2-one at different dosages in animal models have not been reported . Future studies should investigate any threshold effects, as well as any toxic or adverse effects at high doses.
Properties
IUPAC Name |
3-(tert-butylamino)-1-methylpyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O/c1-9(2,3)10-7-5-6-11(4)8(7)12/h7,10H,5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUEOLGVEYNAGKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC1CCN(C1=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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